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Compound of Interest

Compound Name: Syntelin

cat. No.: B612221

An In-depth Technical Guide to the Chemical Structure and Core Biology of Syntelin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Syntelin is a novel small molecule inhibitor targeting the mitotic kinesin Centromere-
Associated Protein E (CENP-E). This document provides a comprehensive technical overview
of Syntelin, including its chemical properties, mechanism of action, and its effects on triple-
negative breast cancer (TNBC). Detailed experimental protocols and quantitative data from key
studies are presented to facilitate further research and development.

Chemical Structure and Properties of Syntelin

Syntelin is a heterocyclic compound with the IUPAC name 2-((5-(((4-amino-5,6,7,8-
tetrahydrobenzo[1][2]thieno[2,3-d]pyrimidin-2-yl)thio)methyl)-4-phenyl-4H-1,2,4-triazol-3-
yl)thio)acetic acid. Its chemical properties are summarized in the table below.
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Property Value

Chemical Formula C21H20N602S3

Molecular Weight 484.62 g/mol

CAS Number 438481-33-5

Appearance Solid powder

Solubility Soluble in DMSO, not in water

Mechanism of Action: Targeting CENP-E in Mitosis

Syntelin functions as a first-in-class, selective inhibitor of CENP-E, a crucial motor protein in
mitosis.[3] CENP-E is responsible for the proper alignment of chromosomes at the metaphase

plate, a critical step for accurate cell division.[4]

Syntelin's mechanism of action involves the following key steps:

e Binding to CENP-E: Syntelin binds to the motor domain of CENP-E.

e Inhibition of ATPase Activity: This binding inhibits the ATPase activity of CENP-E, which is
essential for its motor function along microtubules.

» Disruption of Chromosome Congression: The inhibition of CENP-E's motor activity leads to

the failure of chromosomes to align properly at the metaphase plate.

» Activation of Spindle Assembly Checkpoint (SAC): The misaligned chromosomes activate

the SAC, a cellular surveillance mechanism that halts the cell cycle in mitosis.

o Mitotic Arrest: Prolonged activation of the SAC leads to mitotic arrest, preventing the cell

from proceeding to anaphase.

 Induction of Apoptosis: Ultimately, the sustained mitotic arrest triggers programmed cell

death, or apoptosis.

The following diagram illustrates the signaling pathway of Syntelin's action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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